Cas no 139653-73-9 (1H-Purin-2-amine, 6-(1-piperazinyl)-)

• Product Name: 1H-Purin-2-amine, 6-(1-piperazinyl)-
• CAS No: 139653-73-9
• MF: C₉H₁₃N₇
• MW: 219.246419668198
• CID: 1289533
• PubChem ID: 15016761
• Update Time: 2025-10-28

1H-Purin-2-amine, 6-(1-piperazinyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Purin-2-amine, 6-(1-piperazinyl)-
• AKOS005530666
• SCHEMBL22401491
• 139653-73-9
• CCG-275847
• STK711213
• 6-PIPERAZINO-9H-PURIN-2-AMINE
• 6-piperazin-1-yl-7H-purin-2-amine
• A922277
• BBL010278
• 6-(piperazin-1-yl)-9H-purin-2-amine

• Inchi： 1S/C9H13N7/c10-9-14-7-6(12-5-13-7)8(15-9)16-3-1-11-2-4-16/h5,11H,1-4H2,(H3,10,12,13,14,15)
• InChI Key： IXYDNMRVHTYCBU-UHFFFAOYSA-N
• SMILES： N1(C2C3=C(N=CN3)N=C(N)N=2)CCNCC1

Computed Properties

• Exact Mass: 219.12349
• Monoisotopic Mass: 219.12324344g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 95.8Ų

Experimental Properties

• PSA: 90.4

Additional information on 1H-Purin-2-amine, 6-(1-piperazinyl)-

1H-Purin-2-amine, 6-(1-piperazinyl)- (CAS No. 139653-73-9): A Comprehensive Overview

1H-Purin-2-amine, 6-(1-piperazinyl)- (CAS No. 139653-73-9) is a significant compound in the field of medicinal chemistry and pharmacology. This purine derivative, also known as 6-(4-piperazin-1-yl)purin-2(3H)-one, has garnered considerable attention due to its potential therapeutic applications and unique biological activities. In this article, we will delve into the chemical structure, synthesis methods, biological properties, and recent research advancements related to this compound.

The chemical structure of 1H-Purin-2-amine, 6-(1-piperazinyl)- is characterized by a purine core with a piperazine substituent at the C6 position. The purine scaffold is a fundamental building block in nucleic acids and numerous bioactive molecules, making it an attractive target for drug design and development. The piperazine moiety, on the other hand, is known for its ability to modulate the pharmacological properties of compounds, enhancing their solubility, bioavailability, and receptor binding affinity.

The synthesis of 1H-Purin-2-amine, 6-(1-piperazinyl)- can be achieved through various routes. One common method involves the reaction of 2-chloro-6-chloropurine with piperazine in a suitable solvent. This reaction typically proceeds under mild conditions and yields the desired product in good purity and yield. Another approach involves the condensation of 2-amino-6-chloropurine with piperazine, followed by deprotection steps to obtain the final compound. These synthetic methods have been optimized to ensure high efficiency and scalability, making them suitable for both laboratory-scale synthesis and industrial production.

The biological properties of 1H-Purin-2-amine, 6-(1-piperazinyl)- have been extensively studied in recent years. One of its most notable activities is its ability to act as an adenosine receptor agonist. Adenosine receptors are G protein-coupled receptors (GPCRs) that play crucial roles in various physiological processes, including neurotransmission, inflammation, and cardiovascular function. By binding to these receptors, 1H-Purin-2-amine, 6-(1-piperazinyl)- can modulate their activity, leading to potential therapeutic effects.

In preclinical studies, 1H-Purin-2-amine, 6-(1-piperazinyl)- has shown promise in several disease models. For instance, it has been evaluated for its anti-inflammatory properties in models of inflammatory bowel disease (IBD). The compound was found to reduce inflammation and improve gut barrier function by activating adenosine A2A receptors. Additionally, it has been investigated for its neuroprotective effects in models of Parkinson's disease and Alzheimer's disease. Studies have demonstrated that 1H-Purin-2-amine, 6-(1-piperazinyl)- can protect dopaminergic neurons from oxidative stress and promote neuronal survival.

Beyond its direct pharmacological effects, 1H-Purin-2-amine, 6-(1-piperazinyl)- has also been explored as a lead compound for drug discovery efforts. Its structural features make it an excellent starting point for the development of more potent and selective adenosine receptor agonists. Researchers have employed structure-based drug design (SBDD) techniques to optimize the compound's binding affinity and selectivity for specific adenosine receptor subtypes. These efforts have led to the identification of several promising analogs with enhanced therapeutic potential.

In addition to its therapeutic applications, 1H-Purin-2-amine, 6-(1-piperazinyl)- has also found use as a research tool in academic and industrial laboratories. Its ability to selectively activate adenosine receptors makes it valuable for studying receptor signaling pathways and identifying novel targets for drug development. Moreover, it serves as a reference compound for evaluating the potency and selectivity of new adenosine receptor ligands.

The safety profile of 1H-Purin-2-amine, 6-(1-piperazinyl)- has been assessed through various toxicological studies. These studies have generally shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects in animal models. However, as with any new chemical entity (NCE), further safety evaluations are necessary before it can be advanced to clinical trials.

In conclusion, 1H-Purin-2-amine, 6-(1-piperazinyl)- (CAS No. 139653-73-9) is a versatile compound with a wide range of potential applications in medicinal chemistry and pharmacology. Its unique chemical structure and biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this purine derivative is poised to play a significant role in advancing our understanding of adenosine receptor biology and developing novel treatments for various diseases.